Cyclopentynafil
Cyclopentynafil
Brand Name:
Vulcanchem
CAS No.:
1173706-34-7
VCID:
VC20854795
InChI:
InChI=1S/C26H36N6O4S/c1-4-8-21-23-24(30(3)29-21)26(33)28-25(27-23)20-17-19(11-12-22(20)36-5-2)37(34,35)32-15-13-31(14-16-32)18-9-6-7-10-18/h11-12,17-18H,4-10,13-16H2,1-3H3,(H,27,28,33)
SMILES:
CCCC1=NN(C2=C1N=C(NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCN(CC4)C5CCCC5)OCC)C
Molecular Formula:
C26H36N6O4S
Molecular Weight:
528.7 g/mol
Cyclopentynafil
CAS No.: 1173706-34-7
Cat. No.: VC20854795
Molecular Formula: C26H36N6O4S
Molecular Weight: 528.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1173706-34-7 |
|---|---|
| Molecular Formula | C26H36N6O4S |
| Molecular Weight | 528.7 g/mol |
| IUPAC Name | 5-[5-(4-cyclopentylpiperazin-1-yl)sulfonyl-2-ethoxyphenyl]-1-methyl-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-7-one |
| Standard InChI | InChI=1S/C26H36N6O4S/c1-4-8-21-23-24(30(3)29-21)26(33)28-25(27-23)20-17-19(11-12-22(20)36-5-2)37(34,35)32-15-13-31(14-16-32)18-9-6-7-10-18/h11-12,17-18H,4-10,13-16H2,1-3H3,(H,27,28,33) |
| Standard InChI Key | HXKIXTHMBBUCQE-UHFFFAOYSA-N |
| Isomeric SMILES | CCCC1=NN(C2=C1NC(=NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCN(CC4)C5CCCC5)OCC)C |
| SMILES | CCCC1=NN(C2=C1N=C(NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCN(CC4)C5CCCC5)OCC)C |
| Canonical SMILES | CCCC1=NN(C2=C1NC(=NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCN(CC4)C5CCCC5)OCC)C |
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